Cas no 2137574-11-7 (2-(2,3-Dihydro-1H-inden-2-yl)ethanesulfonyl fluoride)

• Product Name: 2-(2,3-Dihydro-1H-inden-2-yl)ethanesulfonyl fluoride
• CAS No: 2137574-11-7
• MF: C₁₁H₁₃FO₂S
• MW: 228.283125638962
• CID: 5408381
• PubChem ID: 138989241
• Update Time: 2025-09-23

2-(2,3-Dihydro-1H-inden-2-yl)ethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1H-inden-2-yl)ethane-1-sulfonyl fluoride
• Z2907429836
• 2137574-11-7
• EN300-728035
• 2-(2,3-Dihydro-1H-inden-2-yl)ethanesulfonyl fluoride

• Inchi： 1S/C11H13FO2S/c12-15(13,14)6-5-9-7-10-3-1-2-4-11(10)8-9/h1-4,9H,5-8H2
• InChI Key： IMJOYBOKPNVVJK-UHFFFAOYSA-N
• SMILES： S(CCC1CC2C=CC=CC=2C1)(=O)(=O)F

Computed Properties

• Exact Mass: 228.06202899g/mol
• Monoisotopic Mass: 228.06202899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-(2,3-Dihydro-1H-inden-2-yl)ethanesulfonyl fluoride

Introduction to 2-(2,3-Dihydro-1H-inden-2-yl)ethanesulfonyl fluoride (CAS No. 2137574-11-7) in Modern Chemical Research

2-(2,3-Dihydro-1H-inden-2-yl)ethanesulfonyl fluoride (CAS No. 2137574-11-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, featuring a dihydroindenyl scaffold linked to an ethanesulfonyl fluoride moiety, represents a fascinating intersection of heterocyclic chemistry and fluorinated sulfonyl derivatives. Its molecular structure not only suggests utility in synthetic chemistry but also opens avenues for exploration in drug discovery and material science.

The ethanesulfonyl fluoride group is particularly noteworthy, as fluorinated sulfonamides are well-documented for their role in enhancing the bioactivity and metabolic stability of pharmaceutical compounds. The presence of this moiety in 2-(2,3-Dihydro-1H-inden-2-yl)ethanesulfonyl fluoride suggests potential applications in the synthesis of bioactive molecules, including inhibitors and probes targeting various biological pathways. Recent studies have highlighted the importance of fluorinated sulfonyl compounds in medicinal chemistry, where they often serve as key structural elements in the development of small-molecule drugs.

From a synthetic perspective, 2-(2,3-Dihydro-1H-inden-2-yl)ethanesulfonyl fluoride offers a versatile platform for further functionalization. The dihydroindenyl core is a common motif in natural products and pharmacologically active compounds, known for its ability to modulate biological activity through interactions with specific binding sites. The combination of this scaffold with the sulfonyl fluoride group provides a rich opportunity for designing molecules with tailored properties. For instance, such derivatives could be explored as intermediates in the synthesis of kinase inhibitors or other enzyme-targeting agents.

In the context of contemporary research, there is growing interest in leveraging computational methods to predict the biological activity of novel compounds. The structural features of 2-(2,3-Dihydro-1H-inden-2-yl)ethanesulfonyl fluoride, particularly the electron-withdrawing nature of the sulfonyl group and the aromatic character of the dihydroindenyl ring, make it an attractive candidate for virtual screening campaigns. Advanced computational techniques, such as molecular docking and quantum mechanical calculations, can be employed to assess its potential interactions with biological targets. This approach not only accelerates the drug discovery process but also allows for the rational design of derivatives with enhanced potency and selectivity.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic profiles, including enhanced lipophilicity and metabolic stability. The introduction of a fluorine atom at strategic positions within a molecule can significantly alter its biological behavior. In 2-(2,3-Dihydro-1H-inden-2-yl)ethanesulfonyl fluoride, the sulfonyl fluoride group serves as a handle for further derivatization while providing the benefits associated with fluorine-containing moieties. This makes it a valuable building block for chemists seeking to develop novel therapeutic agents.

Recent advancements in synthetic methodologies have also contributed to the growing interest in this class of compounds. Transition-metal-catalyzed reactions, such as palladium-mediated cross-coupling reactions, have enabled efficient construction of complex heterocyclic frameworks like dihydroindens. These techniques allow chemists to access derivatives of 2-(2,3-Dihydro-1H-inden-2-yl)ethanesulfonyl fluoride with precise control over stereochemistry and functionality. Such capabilities are crucial for tailoring molecular properties to meet specific biological requirements.

The potential applications of 2-(2,3-Dihydro-1H-inden-2-yl)ethanesulfonyl fluoride extend beyond pharmaceuticals into other areas of chemical research. For example, its unique structure makes it a candidate for developing advanced materials with tailored electronic properties. Fluorinated sulfonyl compounds have been explored in organic electronics due to their ability to influence charge transport mechanisms. By incorporating this compound into polymer or small-molecule systems, researchers may achieve novel functionalities that could revolutionize fields such as organic lighting-emitting diodes (OLEDs) or photovoltaics.

In conclusion, 2-(2,3-Dihydro-1H-inden-2-yl)ethanesulfonyl fluoride (CAS No. 2137574-11-7) represents a promising compound with diverse applications across chemical research. Its combination of structural features—specifically the dihydroindenyl core and the ethanesulfonyl fluoride group—makes it an attractive candidate for drug discovery efforts aimed at developing new therapeutics targeting various diseases. Additionally, its potential utility in material science underscores its versatility as a chemical entity worthy of further investigation by researchers worldwide.